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Compound of Interest

Compound Name: 4-Acetylpyridine

Cat. No.: B144475

4-Acetylpyridine, a derivative of pyridine, is a significant organic compound utilized across
various scientific and industrial domains. This guide provides a comprehensive overview of its
chemical and physical properties, synthesis, and applications, with a focus on its relevance to
researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties

4-Acetylpyridine is an organic compound consisting of a pyridine ring substituted with an
acetyl group at the fourth position.[1] It is typically a colorless to light yellow or dark amber
liquid.[2][3] Its chemical structure and properties make it a versatile building block in organic
synthesis.

Table 1: General Information and Identifiers for 4-Acetylpyridine

Identifier Value

IUPAC Name 1-(pyridin-4-yl)ethanone[2]

Synonyms Methyl 4-pyridyl ketone, y-Acetylpyridine[2]
CAS Number 1122-54-9

Molecular Formula C7H7NO

SMILES CC(=0)C1=CC=NC=C1

InChlKey WMQUKDQWMMOHSA-UHFFFAOYSA-N
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Table 2: Physicochemical Properties of 4-Acetylpyridine

Property Value

Molecular Weight 121.14 g/mol

Appearance Dark amber liquid / Yellow to light brown liquid
Melting Point 13-16 °C

Boiling Point 212 °C at 760 mmHg

Density 1.095 g/mL at 25 °C

Flash Point 104 °C (219.2 °F) - closed cup

Water Solubility Soluble (=100 mg/mL at 19 °C)

Refractive Index n20/D 1.529

Vapor Pressure 4.9 mmHg at 25 °C

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-Acetylpyridine.
Various spectroscopic data are available for this compound.

Table 3: Spectroscopic Information for 4-Acetylpyridine

Spectrum Type Availability / Key Information
1H NMR Spectra available.
13C NMR Spectra available.
Mass Spectrometry (MS) Spectra available.

FTIR, ATR-IR, and Vapor Phase IR spectra
Infrared (IR) Spectroscopy )
available.

Synthesis and Reactivity
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4-Acetylpyridine is a key starting material for the synthesis of more complex molecules,

including nitrogen-containing bicyclic heterocycles. Its acetyl group and pyridine ring offer

reactive sites for numerous chemical transformations.

Chalcones can be synthesized from 4-acetylpyridine through a Claisen-Schmidt condensation

reaction with various aromatic aldehydes.

Objective: To synthesize chalcone derivatives from 4-acetylpyridine.

Materials:

4-Acetylpyridine

Aromatic aldehyde (e.g., benzaldehyde)

Potassium hydroxide (KOH) solution

Ethanol

Procedure:

Dissolve 4-acetylpyridine and the chosen aromatic aldehyde in an alcoholic medium such
as ethanol.

Add a solution of potassium hydroxide (KOH) to the mixture to act as a base catalyst.

Stir the reaction mixture at room temperature or under reflux for a specified period. The
reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is typically poured into cold water or an acidic solution
to precipitate the chalcone product.

The solid product is collected by filtration, washed with water, and then purified, usually by
recrystallization from a suitable solvent like ethanol.

The structure of the synthesized chalcone is confirmed using spectroscopic methods such as
IR and NMR.
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This protocol details the formation of an oxime from 4-acetylpyridine, a common derivative
used in further synthesis.

Obijective: To synthesize 4-acetylpyridine oxime.

Materials:

4-Acetylpyridine

Hydroxylamine hydrochloride (NH20H-HCI)

20% aqueous sodium hydroxide (NaOH)

Water

Procedure:

Prepare a solution of hydroxylamine by dissolving hydroxylamine hydrochloride in water and
adding it to a 20% aqueous sodium hydroxide solution.

» To this magnetically stirred solution, add 4-acetylpyridine all at once. A precipitate will form
rapidly.

« Stir the reaction mixture at a controlled temperature of 0-5 °C for 2 hours.

o Collect the precipitate by suction filtration and wash it thoroughly with cold water.
e The crude product is a mixture of E- and Z-isomers of the oxime.

e The pure E-isomer can be obtained by recrystallization from a suitable solvent.

o The final product should be dried under reduced pressure to a constant weight. The structure
and purity can be confirmed by melting point determination and *H NMR spectroscopy.

Applications in Research and Drug Development

4-Acetylpyridine serves as a versatile building block in organic synthesis and has several
applications:
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+ Pharmaceutical Intermediate: It is a crucial starting material for the synthesis of various
pharmaceutical compounds and drug candidates. Its structure is a component of molecules
with potential biological activities.

¢ Fine Chemical Industry: It is used in the production of specialty chemicals.

« Flavor and Fragrance: 4-Acetylpyridine is used as a flavoring agent or fragrance ingredient
in food, beverages, and perfumes.

« Biochemical Reagent: It is used as a biochemical reagent in life science research.

Synthesis of Pyrimidine Derivatives

4-Acetylpyridine Aromatic Aldehyde

Thiourea Chalcone Intermediate

Pyrimidine Derivative 1 Pyrimidine Derivative 2 Pyrimidine Derivative 3

Click to download full resolution via product page

Caption: Synthesis pathway of pyrimidine derivatives from 4-acetylpyridine.
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Caption: General workflow for chemical synthesis and characterization.
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Safety Information

4-Acetylpyridine is incompatible with strong oxidizing and reducing agents. It is classified as
acutely toxic if swallowed and can cause skin and eye irritation.

Table 4: Hazard and Safety Information for 4-Acetylpyridine

Hazard . .
. GHS Pictogram Signal Word Hazard Statement
Classification

H302: Harmful if

Acute Toxicity 4, Oral GHSO07 Warning
swallowed.
) o ) H315: Causes skin
Skin Irritation GHSO07 Warning o
irritation.
o ] H319: Causes serious
Eye Irritation GHSO07 Warning o
eye irritation.
) o ] H335: May cause
Respiratory Irritation GHSO07 Warning

respiratory irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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